Cas no 1173253-52-5 (1-Ethyl-5-nitro-3-trifluoromethyl-1H-pyrazole)
1173253-52-5 structure
Product Name:1-Ethyl-5-nitro-3-trifluoromethyl-1H-pyrazole
CAS No:1173253-52-5
MF:C6H6F3N3O2
MW:209.125951290131
CID:3159079
PubChem ID:25247768
Update Time:2025-04-21
1-Ethyl-5-nitro-3-trifluoromethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-5-nitro-3-trifluoromethyl-1H-pyrazole
- 1-ethyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole
- 1173253-52-5
- STK352109
- AKOS015922488
- AKOS005167919
-
- Inchi： 1S/C6H6F3N3O2/c1-2-11-5(12(13)14)3-4(10-11)6(7,8)9/h3H,2H2,1H3
- InChI Key： PYWUTUNKHLBVMS-UHFFFAOYSA-N
- SMILES： FC(C1C=C([N+](=O)[O-])N(CC)N=1)(F)F
Computed Properties
- Exact Mass: 209.04121093Da
- Monoisotopic Mass: 209.04121093Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.6Ų
1-Ethyl-5-nitro-3-trifluoromethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487366-1g |
1-Ethyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1173253-52-5 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM487366-5g |
1-Ethyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1173253-52-5 | 97% | 5g |
$779 | 2022-06-14 |
1-Ethyl-5-nitro-3-trifluoromethyl-1H-pyrazole Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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